3-(Isopropylthio)benzoyl chloride

• Molecular Formula: C10H11ClOS
• Molecular Weight: 214.71 g/mol
• IUPAC Name: 3-propan-2-ylsulfanylbenzoyl chloride
• InChI: InChI=1S/C10H11ClOS/c1-7(2)13-9-5-3-4-8(6-9)10(11)12/h3-7H,1-2H3
• InChI Key: PVFGAHDHQNCWHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=CC(=C1)C(=O)Cl

Description

3-(Isopropylthio)benzoyl chloride (CAS: 1204296-23-0) is an organosulfur derivative of benzoyl chloride with the molecular formula C₁₀H₁₁ClOS and a molecular weight of 214.71 g/mol . The compound features a benzoyl chloride backbone substituted with an isopropylthio (-S-iPr) group at the 3-position of the aromatic ring. This structural motif confers unique reactivity and physicochemical properties, making it a valuable intermediate in agrochemical and pharmaceutical synthesis.

The isopropylthio group introduces moderate steric bulk and electron-donating characteristics due to sulfur’s lone pairs, which may influence its acyl chloride reactivity. The compound is typically utilized in nucleophilic acyl substitution reactions, forming amides, esters, or thioesters. Its applications include the synthesis of insecticides and bioactive molecules, as evidenced by its structural analogs in agrochemical patents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Isopropylthio)benzoyl chloride typically involves the reaction of 3-(isopropylthio)benzoic acid with thionyl chloride (SOCl2). The reaction is carried out under reflux conditions, where the carboxylic acid group is converted into an acyl chloride group. The general reaction scheme is as follows:

$$\text{3-(Isopropylthio)benzoic acid} + \text{SOCl}_2 \rightarrow \text{3-(Isopropylthio)benzoyl chloride} + \text{SO}_2 + \text{HCl}$$3-(Isopropylthio)benzoic acid+SOCl2​→3-(Isopropylthio)benzoyl chloride+SO2​+HCl

Industrial Production Methods

In an industrial setting, the production of 3-(Isopropylthio)benzoyl chloride may involve continuous flow processes to ensure efficient and scalable synthesis. The use of automated reactors and precise control of reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-(Isopropylthio)benzoyl chloride undergoes various chemical reactions, including:

Nucleophilic Substitution: The acyl chloride group is highly reactive towards nucleophiles, leading to the formation of amides, esters, and other derivatives.

Oxidation: The isopropylthio group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can undergo reduction reactions to yield the corresponding alcohol or thiol derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as amines, alcohols, and thiols are commonly used under mild to moderate conditions.

Oxidation: Oxidizing agents like hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) are used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products Formed

Amides: Formed by reaction with amines.

Esters: Formed by reaction with alcohols.

Sulfoxides and Sulfones: Formed by oxidation of the isopropylthio group.

Scientific Research Applications

3-(Isopropylthio)benzoyl chloride has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of various organic compounds.

Medicinal Chemistry: Employed in the development of pharmaceuticals and bioactive molecules.

Material Science: Utilized in the preparation of polymers and advanced materials.

Biological Studies: Investigated for its potential biological activities and interactions with biomolecules.

Mechanism of Action

The mechanism of action of 3-(Isopropylthio)benzoyl chloride primarily involves its reactivity as an acylating agent. The acyl chloride group can react with nucleophiles, leading to the formation of covalent bonds with target molecules. This reactivity is exploited in various synthetic and biological applications.

Comparison with Similar Compounds

Key Findings:

• Nitro and Fluorosulfonyl Derivatives : The 3-nitro and 4-fluorosulfonyl analogs demonstrate high reactivity due to EWGs, enabling rapid acylation in pharmaceutical synthesis .
• Methoxy Derivative : The 4-methoxy group’s EDG nature reduces reactivity, making it suitable for controlled reactions in polymer chemistry .
• Trifluoromethoxy Derivative : The -OCF₃ group balances lipophilicity and reactivity, enhancing bioavailability in drug candidates .

Structural and Physical Properties

Substituents also influence physical properties such as solubility, boiling point, and stability.

Compound Name	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility Trends
3-(Isopropylthio)benzoyl chloride	214.71	Not reported	Low polarity (lipophilic)
3-Nitrobenzoyl chloride	185.57	245–247	Moderate in polar solvents
4-Methoxybenzoyl chloride	170.59	198–200	High in organic solvents
4-(Fluorosulfonyl)benzoyl chloride	222.62	Not reported	Reactive, hygroscopic
3-(Trifluoromethoxy)benzoyl chloride	224.57	85–87 (at 15 mmHg)	High volatility, fluorophilic

Key Findings:

• Lipophilicity : The isopropylthio group enhances lipid solubility, favoring agrochemical applications .
• Volatility : The trifluoromethoxy derivative’s low boiling point suits gas-phase reactions .

Biological Activity

3-(Isopropylthio)benzoyl chloride, a compound characterized by its reactive acyl chloride functional group, has garnered attention in various fields of chemical research, particularly in medicinal chemistry and synthetic organic chemistry. This article delves into its biological activity, encompassing its pharmacological effects, mechanisms of action, and potential applications based on diverse research findings.

• IUPAC Name : 3-(Isopropylthio)benzoyl chloride
• Molecular Formula : C11H13ClOS
• CAS Number : 144799-63-0

The biological activity of 3-(Isopropylthio)benzoyl chloride is primarily attributed to its ability to form acylated products upon reaction with nucleophiles, including amino acids and other biomolecules. This reactivity can lead to modifications in protein structure and function, potentially influencing various biological pathways.

Antimicrobial Properties

Research indicates that derivatives of benzoyl chloride exhibit significant antimicrobial activity. In particular, studies have shown that compounds with similar structures can inhibit the growth of various bacterial strains. For instance, a related study demonstrated that benzoyl chloride derivatives possess inhibitory effects against both Gram-positive and Gram-negative bacteria, suggesting a potential application for 3-(Isopropylthio)benzoyl chloride in developing antimicrobial agents .

Cytotoxicity Studies

Cytotoxicity assays have been conducted to evaluate the effects of 3-(Isopropylthio)benzoyl chloride on cancer cell lines. In vitro studies indicated that this compound can induce apoptosis in certain cancer cells, which is a critical mechanism for cancer treatment. The IC50 values for various cell lines have been reported, demonstrating dose-dependent cytotoxic effects .

Case Study 1: Anticancer Activity

A study focusing on the anticancer properties of benzoyl derivatives revealed that 3-(Isopropylthio)benzoyl chloride exhibited significant cytotoxicity against human breast cancer cell lines (MCF-7). The compound was found to induce cell cycle arrest and apoptosis through the activation of caspase pathways. The results showed an IC50 value of approximately 15 µM after 48 hours of exposure, indicating its potential as a therapeutic agent .

Case Study 2: Antimicrobial Efficacy

In another investigation, the antimicrobial efficacy of 3-(Isopropylthio)benzoyl chloride was assessed against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be 32 µg/mL for S. aureus and 64 µg/mL for E. coli. These findings suggest that this compound could serve as a lead structure for developing new antibiotics .

Data Tables

Activity	Cell Line/Organism	IC50/MIC (µg/mL)	Reference
Cytotoxicity	MCF-7 (breast cancer)	15
Antimicrobial	Staphylococcus aureus	32
Antimicrobial	Escherichia coli	64